1-[1-(2,6-dimethylphenyl)-1H-tetrazol-5-yl]-N-ethylcyclohexanamine

• Molecular Formula: C17H25N5
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 1-[1-(2,6-dimethylphenyl)tetrazol-5-yl]-N-ethylcyclohexan-1-amine
• InChI: InChI=1S/C17H25N5/c1-4-18-17(11-6-5-7-12-17)16-19-20-21-22(16)15-13(2)9-8-10-14(15)3/h8-10,18H,4-7,11-12H2,1-3H3
• InChI Key: SBKXCPMRKVGNOP-UHFFFAOYSA-N
• Canonical SMILES: CCNC1(CCCCC1)C2=NN=NN2C3=C(C=CC=C3C)C

Description

1-[1-(2,6-DIMETHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]-N-ETHYLCYCLOHEXAN-1-AMINE is a complex organic compound characterized by its unique structure, which includes a tetrazole ring and a cyclohexane moiety

Preparation Methods

The synthesis of 1-[1-(2,6-DIMETHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]-N-ETHYLCYCLOHEXAN-1-AMINE involves several steps:

Synthetic Routes: The preparation typically begins with the synthesis of the tetrazole ring, which can be achieved through the cyclization of appropriate precursors under specific conditions. The cyclohexane moiety is then introduced through a series of reactions involving alkylation and amination.

Reaction Conditions: The reactions are usually carried out under controlled temperatures and pressures, with the use of catalysts to enhance the reaction rates. Common solvents include ethanol and dimethylformamide.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of advanced purification techniques, such as chromatography, is essential to obtain the desired purity.

Chemical Reactions Analysis

1-[1-(2,6-DIMETHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]-N-ETHYLCYCLOHEXAN-1-AMINE undergoes various chemical reactions:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the tetrazole ring, using reagents like halogens or alkylating agents.

Common Reagents and Conditions: Typical reagents include acids, bases, and organic solvents. The reactions are often conducted at room temperature or slightly elevated temperatures.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or alcohols, while substitution can introduce various functional groups.

Scientific Research Applications

1-[1-(2,6-DIMETHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]-N-ETHYLCYCLOHEXAN-1-AMINE has diverse applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It finds applications in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 1-[1-(2,6-DIMETHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]-N-ETHYLCYCLOHEXAN-1-AMINE involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It can influence various biochemical pathways, including signal transduction and metabolic processes. The exact pathways depend on the specific biological context and the target molecules involved.

Comparison with Similar Compounds

1-[1-(2,6-DIMETHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]-N-ETHYLCYCLOHEXAN-1-AMINE can be compared with other similar compounds:

Similar Compounds: Compounds such as 2,6-dimethylphenyl isocyanide and 2,6-dimethylphenol share structural similarities.

Uniqueness: The presence of the tetrazole ring and the specific arrangement of functional groups make this compound unique